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Introduction: Magnetic Tweezers (MT) are a powerful single-molecule biophysics technique
used to apply forces and torques to macromolecules, such as DNA and proteins.[1][2][3][4] This
method allows for the precise measurement of mechanical properties, the study of molecular
motors, and the real-time observation of enzymatic activities.[1][2][5] A critical component of
any magnetic tweezers setup is the permanent magnet used to generate the magnetic field.
The BX048, a high-strength Neodymium block magnet, is well-suited for this application due to
its strong magnetic field and specific geometry. These application notes provide detailed
specifications for the BX048 magnet, a guide for its integration into a magnetic tweezers
system, and protocols for key single-molecule experiments.

BX048 Magnet: Specifications and Characteristics

The BX048 is a Grade N42 Neodymium (NdFeB) rare-earth magnet, which provides a strong
magnetic field in a compact size, making it ideal for generating the piconewton-scale forces
required for single-molecule manipulation.[6][7][8] Its properties are summarized below.

Table 1: Quantitative Specifications of the BX048 Magnet
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Parameter Value Unit Source(s)
) Neodymium Iron
Material - [61[71
Boron (NdFeB)
Grade N42 [6][71I8]
Dimensions (L x W x )
n 1x1/4x1/2 inches [61[7181[9]
25.4x6.35x12.7 mm 9]
Magnetization Through Thickness
- - : [61[71[8]
Direction (1/2" dimension)
Coating Nickel (Ni-Cu-Ni) [61[71[8]
Pull Force (Case 1) ~18.71 Ibs [61[81I9]
~8.49 kg [9]
Surface Field 4876 - 5876 Gauss [7119]
Remanence (Brmax) 13,200 Gauss [7]
Maximum Energy
42 MGOe [7]
Product (BHmax)
Max Operating
176/ 80 °F/°C [7119]
Temperature
Weight 0.542 - 0.544 0z [6]17119]

|15.37 - 15.42 | g |[6][7][9] |

Pull Force Case 1 represents the force required to pull the magnet directly from a flat, thick

steel plate.[9]

Application Note: System Design and Integration

A typical magnetic tweezers setup consists of an inverted microscope, a CCD/CMOS camera

for imaging, a microfluidic flow cell to house the sample, and a pair of BX048 magnets
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mounted on a translation stage to control the force.[2][3][4] The force is applied to a
superparamagnetic bead, which is tethered to a surface by the molecule of interest.[3]

The force exerted on the bead is proportional to the gradient of the magnetic field.[2][10] By
moving the BX048 magnets vertically with a motorized actuator, the distance between the
magnets and the bead changes, thus modulating the applied force.[2] Rotating the pair of
magnets allows for the application of torque, which is essential for studying DNA supercoiling.
[3][10]

Core Components of a Magnetic Tweezers System
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Caption: A diagram showing the core components of a magnetic tweezers instrument.

Experimental Protocols
Protocol 1: Sample Preparation and DNA Tethering
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This protocol describes the standard method for tethering DNA molecules between a
functionalized glass surface and superparamagnetic beads inside a flow cell.

Methodology:

o Flow Cell Preparation: Construct a flow cell using two glass coverslips separated by double-
sided tape, creating a channel for fluid exchange.

e Surface Functionalization:
o Thoroughly clean the bottom coverslip.

o Coat the inside surface with nitrocellulose or a solution of anti-digoxigenin (Anti-DIG) to
serve as an anchor for the DNA.

* DNA Preparation:

o Use a DNA construct (e.g., lambda DNA) functionalized with multiple biotin molecules on
one end and multiple digoxigenin molecules on the other.

» Bead Preparation:
o Use superparamagnetic beads (e.g., 1-2.8 um diameter) coated with streptavidin.
o Wash the beads in a suitable buffer (e.g., PBS) to remove preservatives.

o Tethering Procedure:

o Incubate the streptavidin-coated beads with the biotin-DIG labeled DNA for 10-15 minutes
to allow binding.

o Introduce the DNA-bead solution into the Anti-DIG coated flow cell.

o Allow 10-15 minutes for the digoxigenin end of the DNA to bind to the Anti-DIG on the
surface, forming specific tethers.

o Flush the channel with buffer to remove any unbound beads.
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o Add a final solution containing a low concentration of non-tethered beads that will adhere
to the surface to serve as reference points for drift correction.[2][10]

Workflow for DNA Tethering
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Caption: The experimental workflow for preparing a DNA-tethered bead sample.

Protocol 2: Force Calibration
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The force exerted by the magnets is not measured directly but is calibrated by analyzing the
Brownian motion (thermal fluctuations) of the tethered bead.[3][10] For a given force F, the
bead acts as an inverted pendulum, and its lateral variance <dx2> is inversely proportional to
the force.

Methodology:

o Locate a Tethered Bead: Identify a single, tethered bead that exhibits free movement, distinct
from beads stuck to the surface.

o Set Magnet Position: Move the BX048 magnets to a known height (z) above the flow cell.

e Acquire Data: Record a video of the bead's position (x, y) at a high frame rate (e.g., >100
Hz) for a duration of 30-60 seconds.

o Calculate Variance: Analyze the recorded trajectory to calculate the variance of the bead's
position in the directions perpendicular to the force (<dx2> and <dy2>).

o Calculate Force: Use the equipartition theorem to calculate the force:
o F= (kBT *L)/(<dx2>)

o Where kB is the Boltzmann constant, T is the absolute temperature, and L is the extension
of the DNA molecule.

o Repeat for Calibration Curve: Repeat steps 2-5 for multiple magnet heights to generate a
calibration curve that relates magnet position to applied force. This relationship is often fit to
an exponential function.[10]

Table 2: Example Template for Force Calibration Data
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Workflow for Force Calibration
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Caption: The iterative process for calibrating the force applied by the magnets.

Protocol 3: Force-Extension Measurement of dsDNA
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This protocol details how to measure the elasticity of a single double-stranded DNA (dsDNA)
molecule.

Methodology:

» Calibrate Force: Ensure the force-distance relationship for the BX048 magnet pair has been
accurately calibrated as described in Protocol 2.

o Select Tethered Molecule: Identify a suitable DNA-tethered bead.

o Apply Low Force: Start with the magnets at a high position, corresponding to a low stretching
force (e.g., < 0.5 pN).

o Measure Extension: Determine the vertical position (z-position) of the bead. The extension of
the DNA is the difference between the bead's z-position and the surface z-position
(determined from a reference bead). Bead z-position is typically found by analyzing its
diffraction ring pattern.[2][4]

 Increase Force Stepwise: Move the magnets incrementally closer to the flow cell to apply
increasing amounts of force. At each step, wait for the system to equilibrate and then record
the corresponding DNA extension.

o Generate Curve: Plot the applied force (pN) versus the measured extension (um).

» Data Modeling: Fit the resulting force-extension curve to a polymer model, such as the
Worm-Like Chain (WLC) model, to extract key biophysical parameters like the persistence
length and contour length of the DNA molecule.[11]
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Logic for a Force-Extension Experiment
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Caption: Logical workflow for acquiring force-extension data on a single molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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